2-(2-Fluorophenoxy)-1-(4-(2-(furan-2-yl)-2-hydroxyethyl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-(2-fluorophenoxy)-1-[4-[2-(furan-2-yl)-2-hydroxyethyl]piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C18H21FN2O4.ClH/c19-14-4-1-2-5-16(14)25-13-18(23)21-9-7-20(8-10-21)12-15(22)17-6-3-11-24-17;/h1-6,11,15,22H,7-10,12-13H2;1H
• InChI Key: AEYHFRGURGFKAB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(C2=CC=CO2)O)C(=O)COC3=CC=CC=C3F.Cl
• Molecular Formula: C18H22ClFN2O4
• Molecular Weight: 384.8 g/mol

Description

2-(2-Fluorophenoxy)-1-(4-(2-(furan-2-yl)-2-hydroxyethyl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C18H22ClFN2O4 and its molecular weight is 384.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Prevalence of New Psychoactive Substances

Research on new psychoactive substances, including various piperazines, highlights the ongoing challenge in identifying and understanding the impact of novel compounds. Piperazines have been found in hair samples, indicating their use and the importance of developing detection methods for these substances. This study emphasizes the need for continuous surveillance and research on new psychoactive compounds to understand their prevalence and effects (Rust et al., 2012).

Metabolism of Phenothiazine Drugs

The degradation of the piperazine ring in phenothiazine drugs illustrates the metabolic pathways of similar compounds. Understanding these pathways is crucial for the development of new drugs and for predicting their behavior in biological systems. This research provides a foundation for further studies on related compounds and their potential applications in treating various conditions (Breyer et al., 1974).

Disposition and Metabolism of SB-649868

The study on SB-649868, an orexin 1 and 2 receptor antagonist, demonstrates the importance of understanding the disposition and metabolism of therapeutic compounds. This research is vital for developing effective treatments with minimal side effects, and it provides insights into how related chemical structures might be used in scientific research and medicine (Renzulli et al., 2011).

Legal Highs and Toxicity

The emergence of "legal highs" containing psychoactive substances, including piperazines, underscores the importance of research in identifying and understanding the effects of new chemical compounds. Studies on the toxicity and potential legal implications of these substances contribute to public health and safety by informing regulation and treatment approaches (Rojek et al., 2012).